2-Acetyltridecanoic acid, ethyl ester

• Molecular Formula: C17H32O3
• Molecular Weight: 284.4 g/mol
• IUPAC Name: ethyl 2-acetyltridecanoate
• InChI: InChI=1S/C17H32O3/c1-4-6-7-8-9-10-11-12-13-14-16(15(3)18)17(19)20-5-2/h16H,4-14H2,1-3H3
• InChI Key: BOLSFDMCVUDJDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(C(=O)C)C(=O)OCC

Description

2-Acetyltridecanoic acid, ethyl ester is a useful research compound. Its molecular formula is C17H32O3 and its molecular weight is 284.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-(n-undecyl)-acetoacetate was prepared from undecyl iodide (26.6.g) by reaction with an equivalent amount of the sodium derivative of ethyl acetoacetate in ethanol (5 hours, reflux temperature). After cooling the solvent is removed on a rotary evaporator, 300 ml of hexane is added to the residue, and the precipitate of salt is now easily filtered. The product is of sufficient purity (g.c-m.s.) to dispense with further work-up.Reaction of it (6.80 g) with 3,5-difluoroaniline (3.1 g) and 0.30 g of p-toluenesulfonic acid monohydrate in 100 ml of benzene (water separator, 3 days) produced the anilinocrotonic ester with very little of the starting materials left. After removal of the solvent, the crude product was added quickly to 30 ml of boiling Dowtherm A and kept at boiling temperature for about 10 minutes. The product crystallizes out upon cooling and is isolated by filtration and washing with hexane (50 ml).